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Compound of Interest

Compound Name: ADL5859

Cat. No.: B1665028 Get Quote

Essential Safety and Handling Guide for
ADL5859
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

ADL5859, a potent and selective δ-opioid receptor agonist. The following procedures are

designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Adherence to these guidelines is essential when working with this compound.

Immediate Safety and Personal Protective
Equipment (PPE)
Given that ADL5859 is a potent opioid compound, stringent safety measures must be

implemented to prevent accidental exposure. The primary routes of exposure are inhalation,

dermal contact, and ingestion. The following Personal Protective Equipment (PPE) is

mandatory when handling ADL5859 in solid (powder) or solution form.

A comprehensive PPE strategy is crucial to minimize exposure.[1] The selection of appropriate

PPE should be based on a thorough risk assessment of the specific procedures being

performed.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection

N100, R100, or P100

Disposable Filtering Facepiece

Respirator

Recommended for all handling

of powdered ADL5859 to

prevent inhalation.[2]

Full-Facepiece Respirator or

PAPR

Consider for high-risk activities

such as handling large

quantities or when there is a

significant risk of

aerosolization.[3]

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be changed

immediately upon

contamination.[2]

Body Protection Disposable Gown or Lab Coat

A dedicated, solid-front, back-

closing disposable gown is

recommended. A lab coat

should be worn as a minimum.

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

for adequate eye protection. A

face shield worn over safety

glasses provides an additional

layer of protection against

splashes.[3]

Foot Protection
Closed-toe shoes and Shoe

Covers

Closed-toe shoes are

mandatory in a laboratory

setting. Disposable shoe

covers should be considered

when handling significant

quantities of the compound.
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A systematic approach is critical for the safe handling of potent compounds like ADL5859.

1. Preparation:

Designated Area: All work with ADL5859 should be conducted in a designated and clearly

marked area, such as a chemical fume hood or a glove box, to contain any potential

contamination.

Equipment: Ensure all necessary equipment, including microbalances, spatulas, and

glassware, are clean and readily available within the designated area.

Spill Kit: A spill kit containing appropriate absorbent materials, cleaning solutions, and waste

disposal bags must be readily accessible.

2. Handling the Compound:

Weighing: When weighing the solid form of ADL5859, use a containment system such as a

ventilated balance enclosure or a glove box to prevent the dissemination of powder.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing. All manipulations should be performed within a chemical fume

hood.

3. Decontamination and Cleaning:

Surfaces: All surfaces and equipment that have come into contact with ADL5859 must be

decontaminated. A suitable cleaning solution, such as a detergent followed by a solvent rinse

(e.g., ethanol or methanol), should be used.

Glassware: Reusable glassware should be thoroughly cleaned and rinsed. For small

quantities, a triple rinse with a suitable solvent can be effective.[4]

Disposal Plan
Proper disposal of ADL5859 and associated waste is crucial to prevent environmental

contamination and accidental exposure.
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Solid Waste: All solid waste, including contaminated gloves, gowns, shoe covers, and

weighing papers, must be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of ADL5859 and solvent rinses from cleaning should be

collected in a designated hazardous waste container. Do not dispose of ADL5859 down the

drain.[4]

Bulk Quantities: For the disposal of expired or unused bulk quantities of ADL5859, contact

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal service.[4] The preferred method of disposal for potent pharmaceutical

compounds is incineration in a licensed hazardous waste facility.[4]

Quantitative Data for ADL5859
The following table summarizes key in vitro and in vivo pharmacological data for ADL5859.

Parameter Value
Species/Assay
Condition

Reference

Ki (δ-opioid receptor) 0.84 nM
Radioligand binding

assay
[1][5]

EC50 (δ-opioid

receptor)
20 nM [5][6]

IC50 (hERG channel) 78 µM [5][6][7]

IC50 (CYP2D6) 43 µM In vitro [5][7]

ED50 (Oral) 1.4 mg/kg

Rat Freund's

complete adjuvant

(FCA) mechanical

hyperalgesia assay

[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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This protocol outlines the steps for safely preparing a 10 mM stock solution of ADL5859
hydrochloride (Molecular Weight: 429.0 g/mol ) in dimethyl sulfoxide (DMSO).

Materials:

ADL5859 hydrochloride solid

Anhydrous DMSO

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance within a ventilated enclosure

Procedure:

Pre-labeling: Label a microcentrifuge tube with the compound name, concentration, solvent,

and date.

Don PPE: Put on all required personal protective equipment as outlined in the PPE table

above.

Weighing: In a ventilated balance enclosure, carefully weigh out the required amount of

ADL5859 hydrochloride. For 1 mL of a 10 mM solution, you will need 4.29 mg.

Transfer: Carefully transfer the weighed solid to the pre-labeled microcentrifuge tube.

Solvent Addition: Within a chemical fume hood, add the appropriate volume of DMSO to the

microcentrifuge tube. For a 10 mM solution with 4.29 mg of ADL5859, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex until the solid is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.[5]
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Decontamination: Decontaminate all surfaces and equipment used.

Waste Disposal: Dispose of all contaminated materials in the appropriate hazardous waste

containers.

Doff PPE: Remove personal protective equipment in the correct order to avoid self-

contamination.

Hygiene: Wash hands thoroughly with soap and water.
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Caption: Signaling pathway of ADL5859 as a δ-opioid receptor agonist.
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Caption: Workflow for the safe handling and disposal of ADL5859.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

